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Abstract
Methyl vanillate (Methyl 4-hydroxy-3-methoxybenzoate), a benzoate ester of vanillic acid, is a

naturally occurring phenolic compound found in a variety of plant species.[1] As a plant

metabolite, it plays roles in fragrance, defense, and allelopathy.[2][3] Beyond its botanical

functions, methyl vanillate has garnered significant interest from the scientific community for

its diverse and promising pharmacological activities. These include potent anticancer, bone-

regenerative, antioxidant, and antimicrobial properties.[4][5][6] This technical guide provides a

comprehensive overview of methyl vanillate, detailing its biosynthesis, occurrence, and

biological activities. It includes structured quantitative data, detailed experimental protocols for

its study, and visual diagrams of key signaling pathways and workflows to support further

research and development.

Chemical Profile and Occurrence
Methyl vanillate (C₉H₁₀O₄) is an aromatic ether and a member of the phenols class.[1] It is

functionally related to vanillic acid, from which it is derived.[1][7] Its presence is documented

across a range of plant species where it contributes to the plant's chemical profile and interacts

with the environment.

Table 1: Occurrence and Concentration of Methyl Vanillate in Various Plants
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Plant Species Family Part/Source Concentration Reference(s)

Hovenia dulcis Rhamnaceae Fruit/Extract Not specified [8]

Oryza sativa Poaceae Not specified Not specified [4]

Vanilla planifolia Orchidaceae Cured Pods Not specified [2][9]

Rhinacanthus

nasutus
Acanthaceae Not specified Reported [1]

Aristolochia

kankauensis
Aristolochiaceae Not specified Reported [1]

Rubus

chamaemorus
Rosaceae Cloudberry Fruit 0.05 mg/kg [2]

Vitis vinifera Vitaceae Red Wine up to 214 mg/kg [2]

Illicium

burmanicum
Schisandraceae Not specified Reported [2]

Note: A study utilizing UPLC-MS/MS to quantify methyl vanillate in 24 commercial Thai rice

cultivars did not detect the compound above the limit of detection of 5.0 mg/kg.[10]

Biosynthesis Pathway
The biosynthesis of methyl vanillate is intrinsically linked to the phenylpropanoid pathway, a

major route for the production of a wide array of plant secondary metabolites. The pathway

culminates in the formation of vanillic acid, which is then esterified to yield methyl vanillate.

The process begins with the amino acid phenylalanine. A series of enzymatic reactions convert

phenylalanine into p-coumaric acid, a key intermediate. From here, pathways diverge but

generally lead to ferulic acid and caffeic acid.[11] Vanillic acid can be produced from these

precursors.[11] The final, critical step is the methylation of the carboxylic acid group of vanillic

acid, catalyzed by a methyltransferase enzyme, to form methyl vanillate.[12][13]
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Simplified biosynthetic pathway of Methyl Vanillate.
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Biological Activities and Signaling Pathways
Methyl vanillate exhibits a range of biological activities with significant therapeutic potential. Its

mechanisms of action often involve the modulation of key cellular signaling pathways.

Bone Formation: Wnt/β-catenin Pathway Activation
Studies have shown that methyl vanillate, as a component of Hovenia dulcis and Oryza

sativa, acts as an activator of the Wnt/β-catenin signaling pathway.[4][8] This pathway is crucial

for osteoblast differentiation and bone formation. By activating this pathway, methyl vanillate
promotes the expression and nuclear translocation of β-catenin in osteoblasts, leading to an

increase in alkaline phosphatase (ALP) activity, a key marker of bone formation.[4] This

suggests its potential as a therapeutic agent for bone-related disorders.
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Methyl Vanillate activation of the Wnt/β-catenin pathway.
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Anticancer Activity: Inhibition of ZEB2/Snail Pathway
In the context of ovarian cancer, methyl vanillate has demonstrated significant inhibitory

effects on cell proliferation, migration, and the epithelial-mesenchymal transition (EMT).[5] The

mechanism involves the downregulation of the ZEB2/Snail signaling pathway. By inhibiting the

transcription factors ZEB2 and Snail, methyl vanillate leads to an increase in the epithelial

marker E-cadherin and a decrease in the mesenchymal marker vimentin. This reversal of EMT,

along with inhibition of cytoskeletal F-actin assembly, hinders the metastatic potential of cancer

cells, highlighting its promise as an anticancer agent.[5]
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Inhibition of the ZEB2/Snail pathway by Methyl Vanillate.
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Antimicrobial and Antioxidant Activity
Methyl vanillate and its parent compound, vanillin, are known to possess antimicrobial

properties against a range of microorganisms, including bacteria and fungi.[14][15] The mode

of action for the related compound vanillin is primarily on the cell membrane, causing

dissipation of ion gradients and inhibition of respiration.[16] Furthermore, methyl vanillate is

recognized for its role as an antioxidant.[1]

Table 2: Antimicrobial Activity of Vanillin (Related Compound)

Microorganism Assay
Concentration
(MIC*)

Concentration
(MBC**)

Reference(s)

Escherichia coli
Broth

Microdilution
1.25 mg/mL 5 - 10 mg/mL [17]

Salmonella spp.
Broth

Microdilution
1.25 - 2.5 mg/mL 5 - 10 mg/mL [17]

Staphylococcus

aureus (MDR)

Broth

Microdilution
2.5 mg/mL 5 - 10 mg/mL [17]

Listeria

monocytogenes

Broth

Microdilution

3002 ppm (≈3

mg/mL)
>6000 ppm [18]

Escherichia coli

O157:H7

Broth

Microdilution

2795 ppm (≈2.8

mg/mL)
>6000 ppm [18]

*MIC: Minimum Inhibitory Concentration, *MBC: Minimum Bactericidal Concentration. Data for

the closely related compound vanillin is presented due to the scarcity of specific MIC/MBC

values for methyl vanillate in the reviewed literature.

Experimental Protocols
Extraction and Quantification Workflow
The study of methyl vanillate from plant sources requires robust methods for extraction,

isolation, and quantification. A general workflow combines liquid-liquid extraction with advanced

chromatographic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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